molecular formula C20H32SSn B8638617 (1-Benzothiophen-3-yl)(tributyl)stannane CAS No. 142913-28-8

(1-Benzothiophen-3-yl)(tributyl)stannane

Cat. No.: B8638617
CAS No.: 142913-28-8
M. Wt: 423.2 g/mol
InChI Key: WMGSBZJDZYIZEM-UHFFFAOYSA-N
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Description

(1-Benzothiophen-3-yl)(tributyl)stannane is a useful research compound. Its molecular formula is C20H32SSn and its molecular weight is 423.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

142913-28-8

Molecular Formula

C20H32SSn

Molecular Weight

423.2 g/mol

IUPAC Name

1-benzothiophen-3-yl(tributyl)stannane

InChI

InChI=1S/C8H5S.3C4H9.Sn/c1-2-4-8-7(3-1)5-6-9-8;3*1-3-4-2;/h1-4,6H;3*1,3-4H2,2H3;

InChI Key

WMGSBZJDZYIZEM-UHFFFAOYSA-N

Canonical SMILES

CCCC[Sn](CCCC)(CCCC)C1=CSC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

32.0 9 (150 mmol) of 3-bromo-benzo[b]thiophene are added dropwise at -78° C. to a solution of 150 mmol of n-butyllithium in 500 ml of anhydrous THF. The mixture is stirred at -78° C. for 1 h, 52.1 g (160 mmol) of tri-n-butyl-tin chloride are added and the mixture is allowed to warm to room temperature. For working-up, saturated ammonium chloride solution is added and the mixture is extracted with ether. After chromatography on silica gel using petroleum ether, 14.8 g (23 % of theory) of the title compound are obtained.
[Compound]
Name
9
Quantity
150 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
150 mmol
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Name
tri-n-butyl-tin chloride
Quantity
52.1 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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